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Isohomobrassinolide Isohomobrassinolide
Brand Name: Vulcanchem
CAS No.: 80483-89-2
VCID: VC0016324
InChI: InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3
SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Molecular Formula: C29H50O6
Molecular Weight: 494.7 g/mol

Isohomobrassinolide

CAS No.: 80483-89-2

VCID: VC0016324

Molecular Formula: C29H50O6

Molecular Weight: 494.7 g/mol

* For research use only. Not for human or veterinary use.

Isohomobrassinolide - 80483-89-2

CAS No. 80483-89-2
Product Name Isohomobrassinolide
Molecular Formula C29H50O6
Molecular Weight 494.7 g/mol
IUPAC Name 15-(5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
Standard InChI InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3
Standard InChIKey HJIKODJJEORHMZ-UHFFFAOYSA-N
SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Canonical SMILES CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Synonyms (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2S,3S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one; Isohomobrassinolide; BR 120;
PubChem Compound 4285635
Last Modified Apr 15 2024

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